Cas no 1337881-19-2 (tert-Butyl methyl 1H-indazole-1,4-dicarboxylate)

• Product Name: tert-Butyl methyl 1H-indazole-1,4-dicarboxylate
• CAS No: 1337881-19-2
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5042280
• Update Time: 2025-05-21

tert-Butyl methyl 1H-indazole-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl 1H-indazole-1,4-dicarboxylate
• 4-O-tert-butyl 1-O-methyl indazole-1,4-dicarboxylate
• Y5724

• Inchi： 1S/C14H16N2O4/c1-14(2,3)20-12(17)9-6-5-7-11-10(9)8-15-16(11)13(18)19-4/h5-8H,1-4H3
• InChI Key： POVSDZRVVNMEJF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=C1C=NN2C(=O)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 2.7
• Topological Polar Surface Area: 70.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on tert-Butyl methyl 1H-indazole-1,4-dicarboxylate

Comprehensive Guide to tert-Butyl methyl 1H-indazole-1,4-dicarboxylate (CAS No. 1337881-19-2)

tert-Butyl methyl 1H-indazole-1,4-dicarboxylate (CAS No. 1337881-19-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This indazole derivative has gained significant attention due to its versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in medicinal chemistry, this compound serves as a crucial building block for developing novel therapeutic agents.

The molecular structure of tert-Butyl methyl 1H-indazole-1,4-dicarboxylate features both tert-butyl and methyl ester functional groups, which contribute to its unique chemical properties. Researchers often utilize this compound as an intermediate in synthesizing more complex molecules, particularly in the development of kinase inhibitors and other bioactive compounds. Its CAS number 1337881-19-2 serves as a unique identifier in chemical databases and regulatory documentation.

In recent years, the pharmaceutical industry has shown growing interest in indazole-based compounds due to their diverse biological activities. tert-Butyl methyl 1H-indazole-1,4-dicarboxylate has been particularly valuable in cancer research, where scientists explore its potential as a precursor for targeted therapy agents. The compound's stability and reactivity make it suitable for various organic synthesis applications, including palladium-catalyzed cross-coupling reactions.

From a synthetic chemistry perspective, the 1,4-dicarboxylate moiety in this compound offers multiple sites for further functionalization. This characteristic has made tert-Butyl methyl 1H-indazole-1,4-dicarboxylate a popular choice for constructing complex molecular architectures. Researchers frequently employ it in the development of small molecule drugs, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The global market for pharmaceutical intermediates like tert-Butyl methyl 1H-indazole-1,4-dicarboxylate has been expanding steadily, driven by increased R&D investment in drug discovery. Many researchers search for information about this compound's synthesis methods, purification techniques, and application examples in peer-reviewed literature. The compound's CAS 1337881-19-2 serves as a crucial reference point for patent searches and regulatory compliance in pharmaceutical development.

Quality control is paramount when working with tert-Butyl methyl 1H-indazole-1,4-dicarboxylate, as impurities can significantly impact downstream applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the compound's purity and structural integrity. These quality assurance measures are especially important when the compound is used in preclinical studies or as a reference standard.

Storage and handling of tert-Butyl methyl 1H-indazole-1,4-dicarboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain its stability over time. Proper documentation of its CAS number 1337881-19-2 is essential for inventory management and regulatory compliance in research facilities.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for indazole derivatives like tert-Butyl methyl 1H-indazole-1,4-dicarboxylate. Researchers are exploring catalytic methods and environmentally friendly solvents to reduce the ecological impact of pharmaceutical manufacturing while maintaining high yields and purity.

The intellectual property landscape surrounding tert-Butyl methyl 1H-indazole-1,4-dicarboxylate continues to evolve, with numerous patents citing its use in various therapeutic applications. Scientists and legal professionals frequently search for information about this compound using its CAS 1337881-19-2 identifier to navigate patent databases and assess freedom-to-operate in drug development projects.

As the pharmaceutical industry increasingly focuses on personalized medicine, compounds like tert-Butyl methyl 1H-indazole-1,4-dicarboxylate gain importance as versatile building blocks for targeted therapies. Its structural features allow for precise modifications that can optimize drug properties such as bioavailability, metabolic stability, and target specificity.

Academic researchers and industrial scientists alike value tert-Butyl methyl 1H-indazole-1,4-dicarboxylate for its reliability and versatility in synthetic chemistry. The compound's well-characterized properties and the availability of detailed protocols for its use make it a staple in many medicinal chemistry laboratories working on next-generation therapeutics.

Future research directions for indazole-based compounds may explore novel applications beyond traditional pharmaceutical uses. Areas such as material science, agricultural chemistry, and diagnostic imaging could potentially benefit from the unique properties of tert-Butyl methyl 1H-indazole-1,4-dicarboxylate and its derivatives, opening new avenues for scientific exploration and commercial development.